Cas no 57905-83-6 (Cyclopentanol, 2,4,4-trimethyl-, trans-)

• Product Name: Cyclopentanol, 2,4,4-trimethyl-, trans-
• CAS No: 57905-83-6
• MF: C₈H₁₆O
• MW: 128.212042808533
• CID: 343845
• PubChem ID: 71443911
• Update Time: 2025-04-19

Cyclopentanol, 2,4,4-trimethyl-, trans- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanol, 2,4,4-trimethyl-, trans-
• 57905-83-6
• DTXSID90852712
• (1R,2R)-2,4,4-Trimethylcyclopentan-1-ol

• Inchi： 1S/C8H16O/c1-6-4-8(2,3)5-7(6)9/h6-7,9H,4-5H2,1-3H3/t6-,7-/m1/s1
• InChI Key： QIXDCVATINBRLV-RNFRBKRXSA-N
• SMILES： O[C@@H]1CC(C)(C)C[C@H]1C

Computed Properties

• Exact Mass: 128.12018
• Monoisotopic Mass: 128.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols